Cas no 95882-27-2 (5-Isothiazolamine, 3-ethyl-)

• Product Name: 5-Isothiazolamine, 3-ethyl-
• CAS No: 95882-27-2
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 4355442
• PubChem ID: 9834048
• Update Time: 2025-04-24

5-Isothiazolamine, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolamine, 3-ethyl-
• SCHEMBL5153783
• AKOS006360571
• 3-ethylisothiazol-5-amine
• 95882-27-2

• Inchi： 1S/C5H8N2S/c1-2-4-3-5(6)8-7-4/h3H,2,6H2,1H3
• InChI Key： AATDSBHJKWFLTQ-UHFFFAOYSA-N
• SMILES： S1C(N)=CC(CC)=N1

Computed Properties

• Exact Mass: 128.04081944Da
• Monoisotopic Mass: 128.04081944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų